Cas no 1809065-02-8 (Ethyl 2-[3-(aminomethyl)phenyl]propanoate)

• Product Name: Ethyl 2-[3-(aminomethyl)phenyl]propanoate
• CAS No: 1809065-02-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6343729
• PubChem ID: 118366205
• Update Time: 2025-10-19

Ethyl 2-[3-(aminomethyl)phenyl]propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[3-(aminomethyl)phenyl]propanoate
• EN300-6747172
• SCHEMBL17083283
• 1809065-02-8

• Inchi： 1S/C12H17NO2/c1-3-15-12(14)9(2)11-6-4-5-10(7-11)8-13/h4-7,9H,3,8,13H2,1-2H3
• InChI Key： VHKNHYUCDFZOEE-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)C1C=CC=C(CN)C=1)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-[3-(aminomethyl)phenyl]propanoate

Ethyl 2-[3-(aminomethyl)phenyl]propanoate (CAS No. 1809065-02-8): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Ethyl 2-[3-(aminomethyl)phenyl]propanoate, a compound with the chemical identifier CAS No. 1809065-02-8, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its ethyl ester group and an aromatic ring substituted with an aminomethyl side chain, presents a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of Ethyl 2-[3-(aminomethyl)phenyl]propanoate consists of a propanoate moiety linked to a phenyl ring, which is further functionalized with an aminomethyl group at the 3-position. This specific arrangement of functional groups makes it an attractive candidate for the synthesis of novel pharmaceutical agents, particularly in the realm of drug discovery and development. The presence of both an amine and an ester function provides multiple sites for chemical reactions, enabling the facile introduction of additional pharmacophores or bioactive units.

In recent years, there has been growing interest in the development of small-molecule compounds that can modulate biological pathways associated with various diseases. Ethyl 2-[3-(aminomethyl)phenyl]propanoate has been explored as a potential lead compound in several research studies, primarily due to its ability to interact with biological targets in a manner that could lead to therapeutic effects. For instance, its structural features suggest that it may exhibit properties such as receptor binding affinity, enzyme inhibition, or interaction with cellular signaling pathways.

One of the most compelling aspects of Ethyl 2-[3-(aminomethyl)phenyl]propanoate is its potential as a building block for more complex molecules. The aminomethyl group, in particular, can be readily modified through various chemical reactions such as coupling with carboxylic acids to form amides, or participation in condensation reactions to form cyclic structures. These modifications can be tailored to enhance specific pharmacological properties, making this compound a valuable asset in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have further enhanced the utility of Ethyl 2-[3-(aminomethyl)phenyl]propanoate in drug design. By leveraging these technologies, researchers can predict how this compound might interact with biological targets at the molecular level, thereby accelerating the drug discovery process. Such simulations have been instrumental in identifying promising derivatives and optimizing lead compounds for clinical trials.

The pharmaceutical industry has been particularly keen on exploring novel analogs of Ethyl 2-[3-(aminomethyl)phenyl]propanoate due to its perceived potential in addressing unmet medical needs. Several academic and industrial research groups have reported on synthetic routes to this compound and its derivatives, highlighting its significance as a chemical entity. These efforts have not only expanded the synthetic toolbox but also provided new insights into its biological activity and potential therapeutic applications.

From a synthetic chemistry perspective, Ethyl 2-[3-(aminomethyl)phenyl]propanoate serves as an excellent model for studying reaction mechanisms and developing new methodologies. Its complex structure presents challenges that can drive innovation in synthetic strategies, ultimately contributing to more efficient and sustainable chemical processes. This compound has been used as a substrate in various organic transformations, including nucleophilic substitutions, eliminations, and additions, which have provided valuable data for understanding reaction dynamics.

The growing body of literature on Ethyl 2-[3-(aminomethyl)phenyl]propanoate underscores its importance as a research tool and potential drug candidate. Researchers have investigated its pharmacokinetic properties, toxicity profiles, and interactions with target enzymes and receptors. These studies have laid the groundwork for further exploration into its therapeutic potential across different disease areas. Whether used as a standalone compound or as part of a larger molecular framework, Ethyl 2-[3-(aminomethyl)phenyl]propanoate continues to be a subject of intense scientific inquiry.

As our understanding of biological systems evolves, so too does our ability to design molecules that can interact with them in meaningful ways. Ethyl 2-[3-(aminomethyl)phenyl]propanoate exemplifies this trend by serving as both a chemical probe and a scaffold for innovation. Its unique structural features make it well-suited for addressing complex biological challenges, making it an indispensable tool in modern chemical biology research.